1-(4-amino-1H-pyrazol-1-yl)-3-(dimethylamino)propan-2-ol

• IUPAC Name: 1-(4-aminopyrazol-1-yl)-3-(dimethylamino)propan-2-ol
• InChI: InChI=1S/C8H16N4O/c1-11(2)5-8(13)6-12-4-7(9)3-10-12/h3-4,8,13H,5-6,9H2,1-2H3
• InChI Key: FKYHZSPIYLDCFV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(CN1C=C(C=N1)N)O
• Molecular Formula: C8H16N4O
• Molecular Weight: 184.24 g/mol
• CAS No.: 1152710-27-4

Description

1-(4-amino-1H-pyrazol-1-yl)-3-(dimethylamino)propan-2-ol is a useful research compound. Its molecular formula is C8H16N4O and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Pd(OH)2 (25 mg) was added to a solution of 1-(dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol (526 mg, 2.46 mmol) in EtOH (3 mL) and the mixture was stirred at rt under H2 balloon for 5 hrs. The mixture was filtered through Celite. The filtrate was concentrated to give the crude title compound as an orange oil (452 mg, 100%) which was used crude in subsequent steps. m/z (APCI+) for C8H16N4O 185.10 (M+H)+.

Synthesis routes and methods II

Procedure details

1-(dimethylamino)-3-(4-nitro-1H-pyrazol-1-yl)propan-2-ol (253 mg, 1.18 mmol) and palladium on carbon (10%, 25 mg) were stirred in ethanol (5 mL) under a balloon of hydrogen for 24 h. The palladium was removed by filtration through celite and the solution was concentrated to afford 1-(4-amino-1H-pyrazol-1-yl)-3-(dimethylamino)propan-2-ol as a brown oil (200 mg), which was used crude in the following reaction.